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Compound of Interest

Compound Name: Dansyl glutathione

Cat. No.: B2988957

Introduction

The assessment of a drug candidate's potential to form reactive metabolites is a critical step in
drug discovery and development. Reactive metabolites can covalently bind to cellular
macromolecules like proteins and DNA, leading to idiosyncratic adverse drug reactions and
other toxicities. A common in vitro method to evaluate this potential is to "trap" these short-lived
reactive species with a nucleophilic agent. Glutathione (GSH) is the most common endogenous
trapping agent.

Dansyl glutathione (dGSH), a fluorescently labeled version of GSH, offers a sensitive and
quantitative method for detecting and estimating the formation of reactive metabolites.[1][2][3]
[4][5] This approach allows for the analysis of adducts using highly sensitive fluorescence
detection, often coupled with mass spectrometry for structural identification. This application
note provides detailed protocols and data for the use of dansyl glutathione in in vitro drug
metabolism studies, particularly for trapping reactive metabolites generated by enzymatic
systems like human liver microsomes.

Principle of the Assay

Drug candidates are incubated with a metabolically active system, such as human liver
microsomes (HLM), in the presence of an NADPH regenerating system to fuel cytochrome
P450 (CYP450) enzyme activity. Dansyl glutathione is included in the incubation as a trapping
agent. If the drug is metabolized to an electrophilic reactive intermediate, it will react with the
thiol group of dGSH to form a stable, fluorescent adduct. This adduct can then be separated,
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detected, and quantified using HPLC with fluorescence detection (HPLC-FLD), and its structure
can be confirmed by mass spectrometry (LC-MS). An important characteristic of dGSH is that it
is generally not a cofactor for Glutathione S-Transferase (GST) enzymes, which helps to
specifically isolate non-GST mediated conjugation events.

Experimental Workflow

The overall workflow for a reactive metabolite trapping experiment using dansyl glutathione
involves several key stages, from the synthesis of the trapping agent to the analysis of the final
data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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